![molecular formula C15H17ClN2O3 B5800333 4-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-nitrobenzamide](/img/structure/B5800333.png)
4-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-nitrobenzamide involves complex chemical reactions, showcasing the compound's intricate synthesis process. For instance, compounds with similar structural motifs have been synthesized and characterized by various spectroscopic techniques including H-1 NMR, C-13 NMR, MS, and IR, alongside X-ray diffraction methods, indicating a thorough approach to understanding their chemical makeup and confirming their structure (He et al., 2014).
Molecular Structure Analysis
The molecular structure of related compounds has been extensively studied, revealing intricate details about their crystallographic parameters. For example, N-Cyclohexyl-2-nitrobenzamide was characterized by X-ray diffraction analysis, showcasing its monoclinic space group and specific cell parameters, providing insights into its molecular geometry and intermolecular interactions (Saeed et al., 2010).
Chemical Reactions and Properties
The chemical reactivity and properties of such compounds are highlighted through their participation in various chemical reactions, elucidating their chemical behavior and interaction potentials. Studies have demonstrated how compounds like 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide undergo chemical transformations and interact through pi-pi conjugation and hydrogen bonding, contributing to their stability and chemical properties (He et al., 2014).
properties
IUPAC Name |
4-chloro-N-[2-(cyclohexen-1-yl)ethyl]-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O3/c16-12-6-7-13(14(10-12)18(20)21)15(19)17-9-8-11-4-2-1-3-5-11/h4,6-7,10H,1-3,5,8-9H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSUXYGVLNDCRAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-[2-(cyclohex-1-en-1-yl)ethyl]-2-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.